N-(2-furylmethyl)-2,3,4,5,6-pentamethylbenzenesulfonamide
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Description
Synthesis Analysis
The synthesis of N-(2-furylmethyl)-2,3,4,5,6-pentamethylbenzenesulfonamide and related compounds involves complex chemical reactions, often starting from basic sulfonamide groups and introducing various substituents to achieve the desired structure. One method involves the reaction of (E)-2-aroylmethyl-3-(2-furyl) acrylohydrazides with tosylisocyanate, leading to the formation of novel N-{6-aryl-4-[(E)-2-furylmethylene]-1,2,3,4-tetrahydro-3-oxopyridazin-1-ylcarbonyl}-p-toluene-sulfonamides through initial formation and subsequent acid-catalyzed cyclization processes (Hamad & Hashem, 2002).
Molecular Structure Analysis
The molecular structure of this compound can be elucidated using various spectroscopic and crystallographic techniques. For example, compounds with similar structures have been characterized through NMR, IR, and mass spectral analysis to confirm their chemical composition and structure (Naganagowda & Petsom, 2011). Moreover, single-crystal X-ray diffraction techniques provide detailed insights into the orthorhombic crystal structure, revealing the precise arrangement of atoms within the molecule (Stenfors & Ngassa, 2020).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, indicating its versatility in organic synthesis. For instance, N-alkylation of 2-azidobenzenesulfonamide with alkyl halides demonstrates the compound's ability to participate in intramolecular aminohydroxylation, leading to the formation of nitrogenous heterocycles (Hamasharif et al., 2017).
Physical Properties Analysis
The physical properties of this compound, such as melting point, solubility, and crystalline structure, can be determined through experimental measurements. These properties are crucial for understanding the compound's behavior in various solvents and conditions.
Chemical Properties Analysis
Chemical properties, including reactivity with different chemical agents, stability under various conditions, and the compound's ability to form derivatives or participate in reactions, are key to understanding its potential applications. Studies on similar compounds provide insights into how substituent groups affect the chemical behavior and reactivity of sulfonamides (Karakaya et al., 2015).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2,3,4,5,6-pentamethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3S/c1-10-11(2)13(4)16(14(5)12(10)3)21(18,19)17-9-15-7-6-8-20-15/h6-8,17H,9H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLERTVQPAWOXIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=C1C)C)S(=O)(=O)NCC2=CC=CO2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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